Cas no 1804387-34-5 (3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride)

• Product Name: 3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride
• CAS No: 1804387-34-5
• MF: C₇H₂BrClFNO₂S
• MW: 298.51668214798
• CID: 4792930
• Update Time: 2025-06-08

3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride

• Inchi： 1S/C7H2BrClFNO2S/c8-6-2-5(14(9,12)13)1-4(3-11)7(6)10/h1-2H
• InChI Key： JEUDKDQLBWXNHB-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=C(C=1)S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 360
• XLogP3: 2.5
• Topological Polar Surface Area: 66.3

Additional information on 3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride

Introduction to 3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride (CAS No. 1804387-34-5)

3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1804387-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of multiple substituents—bromo, cyano, and fluorine—imparts unique electronic and steric properties to this molecule, making it a valuable scaffold for further chemical modifications and functionalization.

The structural features of 3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride contribute to its reactivity and make it a versatile building block in synthetic chemistry. The sulfonyl chloride moiety is particularly notable for its ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. This property is highly advantageous in drug discovery pipelines, where rapid and efficient functionalization is often required to optimize potency, selectivity, and pharmacokinetic profiles.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of a fluorine atom at the 4-position in 3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride aligns with this trend, as fluorine substitution can significantly influence the pharmacological properties of a molecule. Studies have demonstrated that fluorine atoms can modulate lipophilicity, binding affinity, and metabolic resistance, making them indispensable in modern drug design.

The cyano group at the 5-position further enhances the complexity and potential utility of this compound. Cyano groups are known to act as bioisosteres for carbonyl groups, influencing both electronic distribution and hydrogen bonding capabilities. This feature makes 3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride a promising candidate for designing novel therapeutic agents targeting various biological pathways.

Moreover, the bromo substituent at the 3-position provides an additional handle for further derivatization. Bromine atoms are frequently employed in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Such transformations are pivotal in generating novel scaffolds with tailored biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic systems in drug development. While 3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride itself is not a heterocyclic compound, its derivatives can be incorporated into heterocyclic frameworks through strategic functionalization. This capability opens up avenues for exploring new chemical space and discovering innovative therapeutic entities.

The compound’s potential applications extend beyond pharmaceuticals into agrochemicals and materials science. For instance, sulfonyl chlorides are widely used in the synthesis of herbicides and pesticides due to their reactivity and stability under various conditions. The unique combination of substituents in 3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride may enable its use in developing next-generation crop protection agents with improved efficacy and environmental compatibility.

In materials science, the electronic properties conferred by bromine, cyano, and fluorine substituents make this compound a candidate for organic electronic applications. Fluorinated aromatic compounds are particularly interesting in this context due to their high charge carrier mobility and thermal stability. Derivatives of 3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride could potentially be explored as components in organic semiconductors or light-emitting diodes (OLEDs).

The synthesis of 3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride typically involves multi-step processes starting from commercially available precursors such as bromobenzene or fluorobenzene derivatives. Key steps often include halogenation, cyanation, sulfonylation followed by chlorination. Each step requires careful optimization to ensure high yield and purity, which are critical for downstream applications.

One notable aspect of working with 3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride is its reactivity toward nucleophiles. The sulfonyl chloride group is highly electrophilic and readily reacts with amines, alcohols, thiols, and other nucleophiles to form stable sulfonamides, esters, or thioesters. This reactivity makes it an indispensable tool in medicinal chemistry for constructing target molecules.

In conclusion,3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride (CAS No. 1804387-34-5) represents a valuable intermediate with broad utility across multiple scientific disciplines. Its unique structural features—bromo, cyano, and fluorine substituents—enhance its reactivity and make it a versatile scaffold for drug discovery, agrochemical development, and materials science applications. As research continues to uncover new synthetic strategies and biological targets,3-Bromo-5-cyano-4-fluorobenzenesulfonyl chloride is poised to play an increasingly important role in advancing chemical innovation.